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Compound of Interest

Compound Name: DV-7028 hydrochloride
Cat. No.: B15616708
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of DV-7028
hydrochloride, a selective 5-HT2A receptor antagonist. Adherence to these guidelines is
crucial for ensuring the compound's stability and efficacy in downstream applications.

Compound Information

DV-7028 hydrochloride is a potent antagonist of the 5-hydroxytryptamine receptor 2A (5-
HT2A). It has demonstrated efficacy in inhibiting collagen-induced serotonin secretion and
platelet aggregation. In preclinical models, it has been shown to inhibit arterial thrombus

formation.
Identifier Value
CAS Number 133364-62-2[1]
Molecular Formula C21H25FN403 - HCI
Molecular Weight 436.91 g/mol
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Solubility Data

DV-7028 hydrochloride exhibits solubility in common laboratory solvents. Gentle warming can

facilitate the dissolution process.

Solvent Concentration Notes

Gentle warming may be
Water Up to 10 mM )
required.

Gentle warming may be
DMSO Up to 10 mM _
required.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DV-7028 hydrochloride in
Dimethyl Sulfoxide (DMSO).

Materials:

e DV-7028 hydrochloride powder

e Anhydrous DMSO

« Sterile microcentrifuge tubes or vials
o Calibrated micropipettes

» Vortex mixer

» Water bath or heating block (optional)
Procedure:

o Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x 10 mM x 436.91 ( g/mol ) / 1000 For example, to
prepare 1 mL of a 10 mM solution, 4.37 mg of DV-7028 hydrochloride is required.
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e Aliguot DMSO: In a sterile tube, add the calculated volume of anhydrous DMSO.

o Add DV-7028 hydrochloride: Carefully add the weighed DV-7028 hydrochloride powder to
the DMSO.

¢ Dissolve the compound:
o Cap the tube securely and vortex for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If necessary, gently warm the solution at 37°C for 5-10 minutes to aid dissolution. Vortex
again after warming.

o Storage: Once fully dissolved, the stock solution should be stored at -20°C for long-term use.
For short-term storage (1-2 weeks), 4°C is acceptable.

Preparation of an Aqueous Stock Solution

This protocol outlines the preparation of an aqueous stock solution of DV-7028 hydrochloride.
Materials:

e DV-7028 hydrochloride powder

e Nuclease-free water

 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

o Vortex mixer

o Water bath or heating block

Procedure:

e Calculate the required mass: Use the same formula as in the DMSO protocol to determine
the necessary mass of DV-7028 hydrochloride.
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» Aliquot water: Add the calculated volume of nuclease-free water to a sterile tube.
o Add DV-7028 hydrochloride: Transfer the weighed powder to the tube containing water.
» Dissolve the compound:

o Securely cap the tube and vortex thoroughly.

o Gentle warming in a water bath at 37°C for 10-15 minutes can facilitate dissolution.

o Periodically vortex the solution during the warming process until the compound is fully
dissolved.

e Storage: Store the aqueous stock solution at -20°C. Avoid repeated freeze-thaw cycles.

Visualized Workflow: Stock Solution Preparation
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Preparation of DV-7028 Hydrochloride Stock Solution
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Caption: Workflow for the dissolution of DV-7028 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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